2-Iodo-3-methylaniline

• IUPAC Name: 2-iodo-3-methylaniline
• InChI: InChI=1S/C7H8IN/c1-5-3-2-4-6(9)7(5)8/h2-4H,9H2,1H3
• InChI Key: GVVUQVPDBMPZKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N)I
• Molecular Formula: C7H8IN
• DSSTOX Substance ID: DTXSID40602188
• Molecular Weight: 233.05 g/mol
• CAS No.: 89938-16-9

Description

2-Iodo-3-methylaniline, also known as 2-iodo-m-toluidine, is a chemical compound belonging to the family of anilines. It is a colorless, odorless, crystalline solid with a melting point of 71-73°C. It is soluble in water, alcohol, and ether and is used in a variety of scientific and industrial applications.

Scientific Research Applications

Synthesis of Complexes

2-Iodo-3-methylaniline has been utilized in the synthesis of various chemical compounds. For instance, Kou Xiao-yan (2011) explored the synthesis of 2,6-diiodo-4-methylaniline, highlighting the potential for using this compound in the synthesis of iodo substituent aniline complexes. This process was noted for its simplicity and cost-effectiveness, making it a valuable method in chemical synthesis (Kou Xiao-yan, 2011).

Molecular Complexes and Color Changes

In a study by Jones et al. (2014), molecular complexes formed from co-crystallization experiments involving 4-iodoaniline or the related 4-iodo-2-methylaniline with dinitrobenzoic acids demonstrated fascinating properties. These complexes, initially colorless or pale, exhibited vivid red coloration upon forming layered crystal structures. This color change was attributed to proton transfer and molecular disorder, providing insights into the interplay between molecular structure and optical properties (Jones et al., 2014).

Dearomatization in Chemical Reactions

Quideau et al. (2005) conducted research on the oxidative dearomatization of phenols and anilines using λ3- and λ5-iodane. Their study found that treating 2-methylanilines with the λ5-iodane 2-iodoxybenzoic acid (IBX) reagent led to the regioselective dearomatization of these compounds. This research has implications for the development of new synthesis methods in organic chemistry (Quideau et al., 2005).

Catalytic Carbonylation

A study by Ács et al. (2006) explored the use of 2-iodoaniline derivatives in palladium-catalyzed carbonylation. The study showed that depending on the substituents, various types of compounds were synthesized. This research offers valuable insights into the versatility of 2-iodoaniline derivatives in catalytic processes (Ács et al., 2006).

Electrophilic Ring Closure Reactions

Francis and Ward (1994) investigated the electrophile-initiated cyclization of some 2-allylanilines and their amide derivatives. They found that while 2-allylanilines with small, allylic substituents reacted with iodine to yield specific compounds, larger substituents related to those of virantmycin resulted in complex product mixtures. This highlights the nuanced effects that different substituents can have on chemical reactions (Francis & Ward, 1994).

Mechanism of Action

Target of Action

It’s known that similar compounds often interact with proteins or enzymes in the body, altering their function .

Mode of Action

It’s known that halogenated anilines, like 2-iodo-3-methylaniline, can undergo various reactions, including nucleophilic substitution . In these reactions, the iodine atom on the aniline can be replaced by other groups, leading to changes in the molecule’s properties and interactions .

Biochemical Pathways

Similar compounds have been shown to be involved in the kynurenine pathway, which is the major route for the oxidative degradation of the amino acid tryptophan .

Pharmacokinetics

It’s known that the compound has high gastrointestinal absorption and is bbb permeant, indicating that it can cross the blood-brain barrier . . These properties could impact the bioavailability of this compound.

Result of Action

Similar compounds have been shown to have various effects, such as inhibiting certain enzymes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the compound’s solubility can affect its absorption and distribution in the body . Additionally, factors such as pH and temperature can influence the compound’s stability and reactivity .